Cas no 68299-87-6 (Benzene, 1,1'-[oxybis(methylene)]bis[3,4,5-trimethoxy-)

Benzene, 1,1'-[oxybis(methylene)]bis[3,4,5-trimethoxy- structure
68299-87-6 structure
Product Name:Benzene, 1,1'-[oxybis(methylene)]bis[3,4,5-trimethoxy-
CAS No:68299-87-6
MF:C20H26O7
MW:378.416246891022
CID:393412
PubChem ID:15638733
Update Time:2025-04-19

Benzene, 1,1'-[oxybis(methylene)]bis[3,4,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[oxybis(methylene)]bis[3,4,5-trimethoxy-
    • 1,2,3-trimethoxy-5-[(3,4,5-trimethoxyphenyl)methoxymethyl]benzene
    • 68299-87-6
    • 3,4,5-tri-methoxybenzyloxide
    • DTXSID50576124
    • SCHEMBL7961363
    • 1,1'-[Oxybis(methylene)]bis(3,4,5-trimethoxybenzene)
    • Inchi: 1S/C20H26O7/c1-21-15-7-13(8-16(22-2)19(15)25-5)11-27-12-14-9-17(23-3)20(26-6)18(10-14)24-4/h7-10H,11-12H2,1-6H3
    • InChI Key: RNIYRJCVGUZXSH-UHFFFAOYSA-N
    • SMILES: O(CC1C=C(C(=C(C=1)OC)OC)OC)CC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 378.16785316g/mol
  • Monoisotopic Mass: 378.16785316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 64.6Ų
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